Cas no 1235441-25-4 (tert-Butyl N-(1-Cyano-1-ethylpropyl)carbamate)

Tert-Butyl N-(1-Cyano-1-ethylpropyl)carbamate is a specialized carbamate derivative featuring a cyano-functionalized alkyl group and a tert-butoxycarbonyl (Boc) protecting group. Its structural design offers stability and selectivity, making it valuable in peptide synthesis and organic transformations. The Boc group provides reversible amine protection, while the cyano-ethylpropyl moiety enhances reactivity in nucleophilic or cyclization reactions. This compound is particularly useful in medicinal chemistry and pharmaceutical intermediates due to its compatibility with diverse reaction conditions. High purity and well-defined reactivity ensure consistent performance in multi-step syntheses. Proper handling under inert conditions is recommended to maintain integrity.

tert-Butyl N-(1-Cyano-1-ethylpropyl)carbamate structure

1235441-25-4 structure

Product Name:tert-Butyl N-(1-Cyano-1-ethylpropyl)carbamate

CAS No:1235441-25-4

MF:C₁₁H₂₀N₂O₂

MW:212.288702964783

MDL:MFCD12792982

CID:5558554

Update Time:2026-03-11

tert-Butyl N-(1-Cyano-1-ethylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl N-(1-Cyano-1-ethylpropyl)carbamate
- MDL： MFCD12792982
- Inchi： 1S/C11H20N2O2/c1-6-11(7-2,8-12)13-9(14)15-10(3,4)5/h6-7H2,1-5H3,(H,13,14)
- InChI Key： BNJFJTONSZBXDN-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NC(C#N)(CC)CC

tert-Butyl N-(1-Cyano-1-ethylpropyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB521200-250 mg	t-Butyl (1-cyano-1-ethylpropyl)carbamate	1235441-25-4		250MG	€181.00	2022-03-01
abcr	AB521200-1 g	t-Butyl (1-cyano-1-ethylpropyl)carbamate	1235441-25-4		1g	€373.00	2022-03-01
abcr	AB521200-5 g	t-Butyl (1-cyano-1-ethylpropyl)carbamate	1235441-25-4		5g	€952.00	2022-03-01
Enamine	EN300-61472-0.05g	tert-butyl N-(1-cyano-1-ethylpropyl)carbamate	1235441-25-4	95.0%	0.05g	$42.0	2025-02-20
Enamine	EN300-61472-0.1g	tert-butyl N-(1-cyano-1-ethylpropyl)carbamate	1235441-25-4	95.0%	0.1g	$66.0	2025-02-20
Enamine	EN300-61472-0.25g	tert-butyl N-(1-cyano-1-ethylpropyl)carbamate	1235441-25-4	95.0%	0.25g	$92.0	2025-02-20
Enamine	EN300-61472-0.5g	tert-butyl N-(1-cyano-1-ethylpropyl)carbamate	1235441-25-4	95.0%	0.5g	$175.0	2025-02-20
Enamine	EN300-61472-1.0g	tert-butyl N-(1-cyano-1-ethylpropyl)carbamate	1235441-25-4	95.0%	1.0g	$256.0	2025-02-20
Enamine	EN300-61472-2.5g	tert-butyl N-(1-cyano-1-ethylpropyl)carbamate	1235441-25-4	95.0%	2.5g	$503.0	2025-02-20
Enamine	EN300-61472-5.0g	tert-butyl N-(1-cyano-1-ethylpropyl)carbamate	1235441-25-4	95.0%	5.0g	$743.0	2025-02-20

tert-Butyl N-(1-Cyano-1-ethylpropyl)carbamate Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

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